Cas no 851386-39-5 (2,5-Difluoroisonicotinic acid)

2,5-Difluoroisonicotinic acid structure

2,5-Difluoroisonicotinic acid structure

Product Name:2,5-Difluoroisonicotinic acid

CAS No:851386-39-5

MF:C₆H₃F₂NO₂

MW:159.090328454971

MDL:MFCD09031179

CID:717048

PubChem ID:12175269

Update Time:2024-10-26

2,5-Difluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluoroisonicotinic acid
- 2,5-Difluoropyridine-4-carboxylic acid
- 4-Pyridinecarboxylicacid, 2,5-difluoro-
- 2,4-DIFLUOROPHENYL TRIFLUOROMETHANESULFONATE
- 2,5-Difluoro-4-pyridinecarboxylic acid (ACI)
- CS-0035440
- 851386-39-5
- DTXSID80479230
- 4-Pyridinecarboxylic acid, 2,5-difluoro-
- W11444
- 2,5-Difluoroisonicotinicacid
- SB54046
- MFCD09031179
- 2,5-Difluoropyridine-4-carboxylic acid, AldrichCPR
- EN300-172823
- AKOS006290078
- DB-082203
- SCHEMBL16992900
- Z1198183201
- FS-4722
- MDL： MFCD09031179
- Inchi： 1S/C6H3F2NO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2H,(H,10,11)
- InChI Key： ZOWKELQABLPUIR-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=CN=C(F)C=1)O

Computed Properties

Exact Mass: 159.01300
Monoisotopic Mass: 159.01318466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.535
Boiling Point: 372.7°C at 760 mmHg
Flash Point: 179.2°C
Refractive Index: 1.515
PSA: 50.19000
LogP: 1.05800

2,5-Difluoroisonicotinic acid Security Information

HazardClass：IRRITANT

2,5-Difluoroisonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041228-1g	2,5-Difluoropyridine-4-carboxylic acid	851386-39-5	98%	1g	957.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041228-500mg	2,5-Difluoropyridine-4-carboxylic acid	851386-39-5	98%	500mg	616.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041228-5g	2,5-Difluoropyridine-4-carboxylic acid	851386-39-5	98%	5g	2892.0CNY	2021-07-06
Chemenu	CM171060-25g	2,5-Difluoropyridine-4-carboxylic acid	851386-39-5	95%	25g	$480	2021-08-05
Chemenu	CM171060-5g	2,5-Difluoropyridine-4-carboxylic acid	851386-39-5	95%	5g	$243	2023-01-02
ChemScence	CS-0035440-100mg	2,5-Difluoroisonicotinic acid	851386-39-5		100mg	$63.0	2022-04-26
ChemScence	CS-0035440-250mg	2,5-Difluoroisonicotinic acid	851386-39-5		250mg	$71.0	2022-04-26
ChemScence	CS-0035440-500mg	2,5-Difluoroisonicotinic acid	851386-39-5		500mg	$77.0	2022-04-26
Matrix Scientific	041228-1g	2,5-Difluoropyridine-4-carboxylic acid, 98%	851386-39-5	98%	1g	$59.00	2023-09-09
Matrix Scientific	041228-500mg	2,5-Difluoropyridine-4-carboxylic acid, 98%	851386-39-5	98%	500mg	$38.00	2023-09-09

2,5-Difluoroisonicotinic acid Production Method

Production Method 1

84476-99-3

84476-99-3

851386-39-5

851386-39-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 2 h, 75 °C
1.2 -
1.3 Reagents: Hydrogen ion Solvents: Water ; pH 1

Reference

Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position

Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

2,5-Difluoroisonicotinic acid Raw materials

2,5-Difluoropyridine

2,5-Difluoroisonicotinic acid Preparation Products

2,5-Difluoroisonicotinic acid (851386-39-5)

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